Cas no 33286-30-5 (Carboxyatractyloside dipotassium)

• Product Name: Carboxyatractyloside dipotassium
• CAS No: 33286-30-5
• MF: C₃₁H₄₆O₁₈S₂
• MW: 770.816149234772
• CID: 1123972
• PubChem ID: 20055804
• Update Time: 2025-10-16

Carboxyatractyloside dipotassium Chemical and Physical Properties

Names and Identifiers

• Carboxyatractyloside
• Dipotassium carboxyatractyloside
• 4-carboxyatractyloside dipotassium salt
• CARBOXYATRACTYLOSIDE DIPOTASSIUM SALT
• CARBOXYATRACTYLOSIDE DIPOTASSIUM SALT TRIHYDRATE
• Potassium carboxyatractyloside
• Carboxyatractyloside dipotassium
• Gummiferin
• Gummiferin dipotassium
• 33286-30-5
• (1R,4S,7S,9S,10S,13R,15S)-15-hydroxy-7-[(2R,3R,4R,5R,6R)-6-(hydroxymethyl)-3-(3-methylbutanoyloxy)-4,5-disulfooxyoxan-2-yl]oxy-9-methyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5,5-dicarboxylic acid
• SCHEMBL1612956
• (1R,4S,7S,9S,10S,13R,15S)-15-hydroxy-7-{[(2R,3R,4R,5R,6R)-6-(hydroxymethyl)-3-[(3-methylbutanoyl)oxy]-4,5-bis(sulfooxy)oxan-2-yl]oxy}-9-methyl-14-methylidenetetracyclo[11.2.1.0^{1,10}.0^{4,9}]hexadecane-5,5-dicarboxylic acid
• CXT
• (2alpha,8alpha,10alpha,13alpha,15beta)-15-hydroxy-2-{[2-O-(3-methylbutanoyl)-3,4-di-O-sulfo-beta-D-glucopyranosyl]oxy}kaur-16-ene-18,19-dioic acid
• 77228-71-8
• CHEBI:189512
• HY-N1502
• Dipotassium dihydrogen 15alpha-hydroxy-2beta-[[2-O-isovaleryl-3,4-di-O-sulphonato-beta-D-glucopyranosyl]oxy]kaur-16-ene-18,19-dioate
• Kaur-16-ene-18,19-dioic acid, 15-hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-beta-D-glucopyranosyl]oxy]-, (2beta,15alpha)-
• Q27075710
• GTPL4572
• SNP1XL23E6
• AKOS040759324
• DA-63971
• CATR
• C-4992
• CS-0017047
• (1R,4S,7S,9S,10S,13R,15S)-15-hydroxy-7-[(2R,3R,4R,5R,6R)-6-(hydroxymethyl)-3-(3-methylbutanoyloxy)-4,5-disulooxyoxan-2-yl]oxy-9-methyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5,5-dicarboxylic acid
• KAUR-16-ENE-18,19-DIOIC ACID, 15-HYDROXY-2-((2-O-(3-METHYL-1-OXOBUTYL)-3,4-DI-O-SULFO-.BETA.-D-GLUCOPYRANOSYL)OXY)-, DIPOTASSIUM SALT, (2.BETA.,15.ALPHA.)-
• Kaur-16-ene-18,19-dioic acid, 15-hydroxy-2-((2-O-(3-methyl-1-oxobutyl)-3,4-di-O-sulfo-alpha-D-glucopyranosyl)oxy)-, (2beta,15alpha)-
• kaur-16-ene-18,19-dioic acid, 15-hydroxy-2-((2-o-(3-methyl-1-oxobutyl)-3,4-di-o-sulfo-beta-D-glucopyranosyl)oxy)-, dipotassium salt, (2beta,15alpha)-
• PH9ATM6F5U
• (1R,4R,7R,9R,10R,13R,15S)-7-[(2S,3R,4R,5S,6S)-6-(hydroperoxymethyl)-3-(3-methylbutanoyloxy)-4,5-disulfooxyoxan-2-yl]oxy-15-hydroxy-9-methyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5,5-dicarboxylic acid
• (1R,4S,7S,9S,10S,13R,15S)-15-hydroxy-7-(((2R,3R,4R,5R,6R)-6-(hydroxymethyl)-3-((3-methylbutanoyl)oxy)-4,5-bis(sulfooxy)oxan-2-yl)oxy)-9-methyl-14-methylidenetetracyclo(11.2.1.0^(1,10).0^(4,9))hexadecane-5,5-dicarboxylic acid
• 35988-42-2
• (1R,4R,7R,9R,10R,13R,15S)-7-((2S,3R,4R,5S,6S)-6-(hydroperoxymethyl)-3-(3-methylbutanoyloxy)-4,5-disulfooxyoxan-2-yl)oxy-15-hydroxy-9-methyl-14-methylidenetetracyclo(11.2.1.01,10.04,9)hexadecane-5,5-dicarboxylic acid
• (1R,4S,7S,9S,10S,13R,15S)-15-hydroxy-7-((2R,3R,4R,5R,6R)-6-(hydroxymethyl)-3-(3-methylbutanoyloxy)-4,5-disulfooxyoxan-2-yl)oxy-9-methyl-14-methylidenetetracyclo(11.2.1.01,10.04,9)hexadecane-5,5-dicarboxylic acid

• MDL： MFCD00152201
• Inchi： 1S/C31H46O18S2/c1-14(2)9-21(33)47-24-23(49-51(42,43)44)22(48-50(39,40)41)18(13-32)46-26(24)45-17-11-29(4)19-6-5-16-10-30(19,25(34)15(16)3)8-7-20(29)31(12-17,27(35)36)28(37)38/h14,16-20,22-26,32,34H,3,5-13H2,1-2,4H3,(H,35,36)(H,37,38)(H,39,40,41)(H,42,43,44)/t16-,17+,18-,19+,20+,22-,23+,24-,25+,26-,29+,30-/m1/s1
• InChI Key： AQFATIOBERWBDY-LNQSNDDKSA-N
• SMILES： S(=O)(=O)(O)O[C@H]1[C@@H]([C@@H](CO)O[C@H]([C@@H]1OC(CC(C)C)=O)O[C@@H]1CC(C(=O)O)(C(=O)O)[C@H]2CC[C@]34[C@H](C(=C)[C@H](CC[C@H]3[C@]2(C)C1)C4)O)OS(=O)(=O)O

Computed Properties

• Exact Mass: 807.16100
• Monoisotopic Mass: 770.21255696 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 53
• Rotatable Bond Count: 13
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 770.8
• XLogP3: 0.8
• Topological Polar Surface Area: 304Ų

Experimental Properties

• PSA: 309.44000
• LogP: 2.59820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Triterpenoids
• Diterpenoids